Cas no 1052405-08-9 (6-Formyluracil monohydrate)

• Product Name: 6-Formyluracil monohydrate
• CAS No: 1052405-08-9
• MF: C₅H₆N₂O₄
• MW: 158.112141132355
• MDL: MFCD03002359
• CID: 2196660
• PubChem ID: 2736500
• Update Time: 2025-05-24

6-Formyluracil monohydrate Chemical and Physical Properties

Names and Identifiers

• 6-Formyluracil monohydrate
• 2,4-dioxo-1H-pyrimidine-6-carbaldehyde:hydrate
• 1,2,3,6-tetrahydro-2,6-dioxopyriMidin-4-carbaldehyde hydrate
• 1,2,3,6-Tetrahydro-2,6-dioxo-4-pyrimidinecarboxaldehyde hydrate (1:1)
• 2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde hydrate
• 2,4-dioxo-1H-pyrimidine-6-carbaldehyde;hydrate
• CS-0316705
• 4-Formyluracil monohydrate, AldrichCPR
• 2,6-Dihydroxypyrimidine-4-carbaldehyde hydrate
• 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehydehydrate
• MFCD03002359
• DB-059313
• PS-5062
• 1,2,3,6-Tetrahydro-2,6-dioxopyrimidine-4-carbaldehyde hydrate
• AKOS024387408
• SB55919
• W-204552
• F77437
• CSB40508
• SCHEMBL3285066
• J-507526
• OROTALALDEHYDE
• 1052405-08-9
• 6-Formyl-uracil monohydrate
• uracil-6-carboxaldehyde monohydrate

• MDL： MFCD03002359
• Inchi： 1S/C5H4N2O3.H2O/c8-2-3-1-4(9)7-5(10)6-3;/h1-2H,(H2,6,7,9,10);1H2
• InChI Key： FFSRLRNGSZKHTN-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(C=O)N1)=O.O

Computed Properties

• Exact Mass: 158.03275668g/mol
• Monoisotopic Mass: 158.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Formyluracil monohydrate

Comprehensive Overview of 6-Formyluracil Monohydrate (CAS No. 1052405-08-9): Properties, Applications, and Research Insights

6-Formyluracil monohydrate (CAS No. 1052405-08-9) is a chemically modified nucleobase derivative gaining attention in pharmaceutical and biochemical research. This compound, structurally related to uracil, features a formyl group at the 6-position, making it a valuable intermediate in nucleic acid chemistry. Its monohydrate form ensures stability, a critical factor for laboratory handling and long-term storage. Researchers are increasingly exploring its role in DNA/RNA modification, biomarker development, and drug synthesis, aligning with current trends in precision medicine and epigenetic studies.

The unique properties of 6-formyluracil monohydrate stem from its reactive aldehyde group, which facilitates crosslinking and conjugation reactions. This characteristic has sparked interest in proteomics and diagnostic reagent development, particularly for detecting oxidative DNA damage—a hot topic in aging and cancer research. Recent publications highlight its utility in creating fluorescent probes for cellular imaging, addressing the growing demand for non-invasive diagnostic tools. The compound's water solubility (enhanced by the monohydrate form) makes it particularly suitable for biological applications where aqueous environments are essential.

From a synthetic chemistry perspective, CAS 1052405-08-9 serves as a building block for modified oligonucleotides used in gene silencing technologies. This application resonates with the booming interest in RNA therapeutics and CRISPR-based gene editing systems. Analytical studies utilizing HPLC and mass spectrometry frequently employ 6-formyluracil derivatives as reference standards, reflecting the compound's importance in method validation—a frequent search query among analytical chemists. The pharmaceutical industry also investigates its potential in designing nucleoside analogs with improved bioavailability, a key focus area in antiviral and anticancer drug development.

Stability studies of 6-formyluracil monohydrate under various pH and temperature conditions have become particularly relevant for biobanking applications. This aligns with increasing searches about sample preservation techniques in molecular biology. The compound's crystalline structure (confirmed by X-ray diffraction) provides insights into hydrogen bonding patterns valuable for computational chemistry models—another trending topic in drug discovery circles. Furthermore, its role in studying oxidative stress markers connects with widespread public interest in antioxidants and cellular health maintenance.

Quality control specifications for 1052405-08-9 typically include purity assessments by NMR and elemental analysis, addressing industry demands for rigorous characterization of research chemicals. The compound's melting point and spectroscopic properties are well-documented, making it a reliable reference material for method development in analytical laboratories. Recent patent literature reveals innovative applications in biosensor technology, particularly for detecting reactive oxygen species—a subject of numerous health-related searches. Environmental researchers also examine its degradation pathways, contributing to discussions about green chemistry and sustainable laboratory practices.

The synthesis of 6-formyluracil monohydrate typically involves controlled oxidation reactions, with yields optimized through modern catalytic methods. This process efficiency attracts attention from industrial chemists searching for scale-up strategies in fine chemical production. In biochemical contexts, the compound's interactions with DNA repair enzymes provide mechanistic insights relevant to genotoxicology studies. Its increasing appearance in metabolomics databases underscores the growing recognition of modified nucleobases in systems biology approaches.

Storage recommendations for CAS 1052405-08-9 emphasize protection from light and moisture, addressing common user queries about chemical storage best practices. The monohydrate form offers practical advantages over anhydrous variants by reducing hygroscopicity concerns—a frequent pain point in laboratory workflows. Safety data sheets highlight appropriate handling procedures while confirming the compound's classification outside hazardous material categories, an important consideration for research facility compliance.

Emerging applications in nanotechnology utilize 6-formyluracil derivatives as functionalization agents for carbon-based materials, tapping into the nanoscience research boom. Its electrochemical properties are being explored for biomolecular electronics applications, connecting with searches about bio-compatible conductive materials. The compound's role in studying post-translational modifications also positions it as a valuable tool in proteomics research, particularly for investigating protein-nucleic acid interactions.

Commercial availability of 6-formyluracil monohydrate from specialty chemical suppliers typically includes detailed certificates of analysis, responding to the research community's need for well-characterized reagents. Pricing structures often reflect its use as a high-value intermediate rather than a bulk chemical, with purity grades tailored to specific applications. The compound's appearance in recent scientific literature shows a steady increase, particularly in journals focusing on chemical biology and medicinal chemistry, mirroring its expanding utility across interdisciplinary research fields.